Cas no 1859273-72-5 (2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetonitrile)

• Product Name: 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetonitrile
• CAS No: 1859273-72-5
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 6180696
• PubChem ID: 84763143
• Update Time: 2025-05-20

2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1859273-72-5
• 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetonitrile
• EN300-1851441

• Inchi： 1S/C8H11N3/c1-7(2)11-6-8(3-4-9)5-10-11/h5-7H,3H2,1-2H3
• InChI Key： QRAGOZJWJIWFGX-UHFFFAOYSA-N
• SMILES： N1(C=C(CC#N)C=N1)C(C)C

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetonitrile

2-[1-(Propan-2-yl)-1H-pyrazol-4-yl]acetonitrile: A Comprehensive Overview

The compound 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetonitrile, identified by the CAS number 1859273-72-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of the propan-2-yl group and the acetonitrile moiety introduces unique electronic and structural properties that make this compound a subject of interest in contemporary research.

Recent studies have highlighted the role of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The propan-2-yl substituent in this compound contributes to its lipophilicity, enhancing its ability to interact with biological targets. Meanwhile, the acetonitrile group imparts electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in various chemical reactions.

In terms of synthesis, 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetonitrile can be prepared through a variety of methods, including condensation reactions and cyclization processes. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity. These advancements underscore the importance of modern synthetic techniques in advancing our understanding and utilization of this compound.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a valuable precursor in the synthesis of more complex molecules, including those with potential applications in agrochemicals and materials science. For instance, recent investigations have demonstrated its utility in the development of novel herbicides and fungicides, where its structural versatility plays a crucial role in enhancing efficacy.

In addition to its chemical applications, 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetonitrile has also been studied for its environmental impact. Researchers have examined its biodegradation pathways under various conditions, revealing that it exhibits moderate persistence in aqueous environments. This information is critical for assessing its safety profile and ensuring responsible use in industrial and agricultural settings.

The study of this compound has also contributed to our understanding of pyrazole chemistry more broadly. By investigating its reactivity under different conditions, scientists have gained insights into the behavior of similar heterocyclic compounds. These findings have implications for the design of new molecules with tailored properties for specific applications.

In conclusion, 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetonitrile, CAS number 1859273-72-5, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application development, positions it as a key player in future research endeavors. As our understanding of this compound continues to grow, so too will its potential contributions to science and industry.